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Compound of Interest

Compound Name: 2-Methylhexan-2-ol

Cat. No.: B1585243

An In-depth Technical Guide to 2-Methylhexan-2-ol

Introduction

2-Methylhexan-2-ol, also known as butyldimethylcarbinol or tert-heptyl alcohol, is a tertiary
alcohol with significant applications as a solvent and an intermediate in organic synthesis.[1][2]
Its chemical structure consists of a hexane chain with a methyl and a hydroxyl group both
attached to the second carbon atom. This guide provides a comprehensive overview of its
chemical and physical properties, synthesis protocols, analytical methods, and safety
information, tailored for researchers and professionals in drug development and chemical
sciences.

Chemical and Physical Properties

2-Methylhexan-2-ol is a colorless to light yellow liquid.[3][4] Its key properties are summarized
in the table below, providing a quick reference for laboratory and research applications.
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Property Value Source(s)
CAS Number 625-23-0 [3][5][6]
Molecular Formula C7H160 [5]1[6]
Molecular Weight 116.20 g/mol [31[5]
IUPAC Name 2-methylhexan-2-ol [31[6]
Butyldimethylcarbinol, 1,1-
Synonyms Dimethyl-1-pentanol, tert- [2][3]I5]
Heptyl alcohol
Clear colorless to light yellow
Appearance . [31[4]
liquid
Density 0.812 g/mL at 25 °C [21151[7]
Boiling Point 141-142 °C [21[517]
Melting Point -30.45 °C (estimate) to -76 °C [1112]
Flash Point 105 °F (40.56 °C) [5]18]

Refractive Index (n2°/D)

1.417

[21(51(7]

Water Solubility

9.61-9.7¢g/Lat25°C

[2](8]

LogP

2.113 (estimate)

[2]

Vapor Pressure

2.2 mmHg at 25 °C

[4]

Synthesis Protocols

The most common method for synthesizing 2-Methylhexan-2-ol is through a Grignard
reaction. This involves the reaction of a Grignard reagent with a ketone. A typical synthesis
involves the reaction of butylmagnesium bromide with acetone.[9][10]

Experimental Protocol: Grighard Synthesis of 2-
Methylhexan-2-ol

This protocol details the synthesis of 2-Methylhexan-2-ol from 1-bromobutane and acetone.
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Materials:

1-Bromobutane

e Magnesium turnings

e Anhydrous diethyl ether

e Acetone

o Saturated agueous ammonium chloride (NH4Cl) solution or dilute sulfuric acid

e Anhydrous magnesium sulfate (MgSOa)

« lodine crystal (for initiation)

Equipment:

e Three-necked round-bottom flask

o Reflux condenser with a drying tube (e.g., CaClz)

o Pressure-equalizing dropping funnel

e Magnetic stirrer and stir bar

e Heating mantle

e |ce bath

Separatory funnel

Procedure:

o Preparation of Grignard Reagent:

o Ensure all glassware is oven-dried and assembled while hot to exclude moisture.
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o Place magnesium turnings (1.1 equivalents) and a small crystal of iodine into the three-
necked flask.

o Add a small portion of anhydrous diethyl ether, enough to cover the magnesium.
o Dissolve 1-bromobutane (1.0 equivalent) in anhydrous diethyl ether in the dropping funnel.

o Add a small amount of the 1-bromobutane solution to the magnesium. The reaction is
initiated when the iodine color disappears and the solution becomes cloudy and begins to
boil.[11] If the reaction does not start, gentle warming may be required.

o Once initiated, add the remaining 1-bromobutane solution dropwise at a rate that
maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete formation of the Grignard reagent (butylmagnesium bromide).

o Reaction with Acetone:

[e]

Cool the Grignard reagent solution in an ice bath.

o

Dissolve acetone (1.0 equivalent) in anhydrous diethyl ether in the dropping funnel.

[¢]

Add the acetone solution dropwise to the stirred, cooled Grignard reagent. This reaction is
exothermic; maintain the temperature below 10 °C.[10]

[¢]

After the addition is complete, remove the ice bath and stir the mixture at room
temperature for 1-2 hours.

e Work-up and Isolation:
o Cool the reaction mixture again in an ice bath.

o Slowly and cautiously quench the reaction by adding a saturated aqueous solution of
ammonium chloride dropwise. Alternatively, pour the reaction mixture over ice and then
add dilute sulfuric acid.[10]
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[e]

Transfer the mixture to a separatory funnel. Two layers will form: an aqueous layer and an
organic (ether) layer containing the product.

[e]

Separate the layers. Extract the aqueous layer two more times with diethyl ether.

o

Combine all organic extracts and wash them sequentially with water and then brine.

[¢]

Dry the organic layer over anhydrous magnesium sulfate.

 Purification:
o Filter off the drying agent.
o Remove the diethyl ether solvent using a rotary evaporator.

o Purify the remaining crude product by fractional distillation. Collect the fraction boiling at
approximately 141-142 °C.

Synthesis Workflow Diagram
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Grignard Reagent Preparation
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Caption: Workflow for the Grignard synthesis of 2-Methylhexan-2-ol.
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Analytical Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for the
identification and quantification of volatile organic compounds like 2-Methylhexan-2-ol.

Experimental Protocol: GC-MS Analysis

Objective: To identify and quantify 2-Methylhexan-2-ol in a sample matrix.
Instrumentation:
o Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) detector.

e GC Column: A non-polar or medium-polarity capillary column, such as an HP-5ms (30 m x
0.25 mm x 0.25 um), is suitable.[12]

Sample Preparation:

e Accurately prepare a stock solution of 2-Methylhexan-2-ol in a suitable volatile solvent (e.g.,
methanol or hexane).

o Create a series of calibration standards by serially diluting the stock solution.
o Prepare the unknown sample by dissolving a known weight or volume in the same solvent.

o Add an appropriate internal standard (e.g., 2-methyl-2-heptanol) to all standards and
samples to correct for injection volume variations.

GC-MS Conditions (Typical):

Injection Volume: 1 pL

Injector Temperature: 250 °C

Injection Mode: Split (e.g., 50:1 split ratio)

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

Oven Temperature Program:

© 2025 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b1585243?utm_src=pdf-body
https://www.benchchem.com/product/b1585243?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Methods_for_4_Ethyl_2_methylhexan_3_ol.pdf
https://www.benchchem.com/product/b1585243?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Initial temperature: 50 °C, hold for 2 minutes.

o Ramp: Increase to 200 °C at a rate of 10 °C/min.

o Hold: Hold at 200 °C for 5 minutes.

MS Transfer Line Temperature: 280 °C

lon Source Temperature: 230 °C

lonization Mode: Electron lonization (EIl) at 70 eV

Scan Range: m/z 35-200
Data Analysis:

« |dentify the 2-Methylhexan-2-ol peak in the chromatogram based on its retention time,
confirmed by comparing its mass spectrum with a reference library (e.g., NIST).

o Generate a calibration curve by plotting the peak area ratio (analyte/internal standard)
against the concentration of the calibration standards.

e Quantify the amount of 2-Methylhexan-2-ol in the unknown sample using the calibration
curve.

Analytical Workflow Diagram
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Caption: Workflow for the GC-MS analysis of 2-Methylhexan-2-ol.
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Applications in Research and Industry

2-Methylhexan-2-ol serves several roles in scientific and industrial settings:

e Solvent: Due to its good solubility for organic compounds, it is used as a solvent in coatings,
inks, and detergents.[1]

o Organic Synthesis: It acts as a precursor for synthesizing other organic compounds like
ethers and esters.[1][2] It has been specifically used in the preparation of esterified phenols.
[13]

o Biochemical Research: It is employed in studies investigating the effects of organic solvents
on enzymatic reactions, such as the lipase-catalyzed esterification of glycerol and decanoic
acid.[4][13] It is also used as a general biochemical reagent in life science research.[14][15]

Safety and Handling

2-Methylhexan-2-ol is a flammable liquid and requires careful handling.[7][16] It may cause
irritation and targets the central nervous system.[6][17]
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Hazard Information Description

GHS Pictogram GHSO02 (Flame)

Signal Word Warning

Hazard Statement H226: Flammable liquid and vapor.[7][16]

P210: Keep away from heat, hot surfaces,
sparks, open flames and other ignition sources.
No smoking.[16]P233: Keep container tightly
closed.[16]P240: Ground/bond container and
receiving equipment.P241: Use explosion-proof
Precautionary Statements electrical/ventilating/lighting equipment.P242:
Use only non-sparking tools.P243: Take
precautionary measures against static
discharge.P280: Wear protective
gloves/protective clothing/eye protection/face

protection.[16]

RIDADR UN 1987 3/PG 3

WGK Germany 3

Handling and Storage:

e Handling: Work in a well-ventilated area or under a fume hood.[1] Avoid contact with skin and
eyes.[1] Wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.[7] Keep away from ignition sources and take measures to prevent the
buildup of electrostatic charge.[16]

» Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[1][16] Keep in
a designated flammables area, away from oxidizing agents.[2]

Conclusion

2-Methylhexan-2-ol is a versatile tertiary alcohol with well-defined properties and established
synthesis routes. Its utility as a solvent and chemical intermediate, particularly in organic and
biochemical research, makes a thorough understanding of its characteristics, handling, and
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analytical procedures essential for scientists and professionals in the field. Adherence to proper
safety protocols is critical when working with this flammable and potentially hazardous
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585243#2-methylhexan-2-ol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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